Cas no 65180-55-4 ((22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane)

• Product Name: (22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane
• CAS No: 65180-55-4
• MF: C₂₉H₅₁NO₂
• MW: 445.720749139786
• CID: 523236
• Update Time: 2024-03-01

(22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane Chemical and Physical Properties

Names and Identifiers

• Piperidine,2-[(20S)-3,3-dimethoxypregnan-20-yl]-5-methyl- (9CI)
• (22ξ,25ξ)-3,3-Dimethoxy-16,28-secosolanidane
• 16,28-Secosolanidane,3,3-dimethoxy-, (22x,25x)-
• Solaquidine
• CID 101967110
• Piperidine, 2-[(20S)-3,3-dimethoxypregnan-20-yl]-5-methyl- (9CI)

• Inchi： 1S/C29H51NO2/c1-19-7-12-26(30-18-19)20(2)23-10-11-24-22-9-8-21-17-29(31-5,32-6)16-15-27(21,3)25(22)13-14-28(23,24)4/h19-26,30H,7-18H2,1-6H3/t19?,20-,21?,22-,23+,24-,25-,26?,27-,28+/m0/s1
• InChI Key： DBJXVOKDPYNCEC-CFMOPBSISA-N
• SMILES： O(C)C1(CC[C@@]2(C)C(C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)C3CCC(C)CN3)CC[C@H]21)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 676
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 22,26-epiminocholestanes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids 22,26-epiminocholestanes